Cas no 1955540-53-0 (4-(1,2-oxazol-3-yl)piperidine hydrochloride)

• Product Name: 4-(1,2-oxazol-3-yl)piperidine hydrochloride
• CAS No: 1955540-53-0
• MDL: MFCD30181321
• CID: 4631492
• PubChem ID: 122164276
• Update Time: 2025-06-14

4-(1,2-oxazol-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-oxazol-3-yl)piperidine hydrochloride

• MDL： MFCD30181321

Additional information on 4-(1,2-oxazol-3-yl)piperidine hydrochloride

Comprehensive Overview of 4-(1,2-oxazol-3-yl)piperidine hydrochloride (CAS No. 1955540-53-0): Properties, Applications, and Research Insights

The compound 4-(1,2-oxazol-3-yl)piperidine hydrochloride (CAS No. 1955540-53-0) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic derivative combines a piperidine core with an oxazole moiety, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

With the growing demand for small-molecule therapeutics, 4-(1,2-oxazol-3-yl)piperidine hydrochloride has emerged as a key building block in medicinal chemistry. Its CAS No. 1955540-53-0 is frequently searched in academic databases and patent literature, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization in preclinical development.

Recent trends in AI-driven drug discovery have highlighted compounds like 4-(1,2-oxazol-3-yl)piperidine hydrochloride as promising candidates for virtual screening libraries. Computational models predict favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) for this scaffold, aligning with industry efforts to reduce attrition rates in clinical trials. Its oxazole-piperidine hybrid structure also shows potential in allosteric modulation, a hot topic in GPCR-targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 1955540-53-0 involves innovative catalytic cyclization methods and green chemistry approaches. These methods address the pharmaceutical industry's push toward sustainable synthesis, reducing hazardous byproducts while maintaining high enantiomeric purity. The compound's crystalline hydrochloride form facilitates characterization via X-ray diffraction and thermal analysis techniques.

In material science applications, the 4-(1,2-oxazol-3-yl)piperidine scaffold contributes to functionalized polymers and ligand design for catalysis. Its nitrogen-rich structure enables coordination with transition metals, relevant for developing heterogeneous catalysts in CO2 conversion technologies—a trending topic in renewable energy research. Patent analyses reveal increasing filings incorporating this moiety in electronic materials for organic semiconductors.

Quality control of 1955540-53-0 requires advanced analytical methods such as HPLC-MS and NMR spectroscopy, with particular attention to polymorph characterization. Regulatory guidelines emphasize thorough impurity profiling, especially for pharmaceutical intermediates. These protocols align with ICH Q3D standards for elemental impurities, reflecting the compound's transition from research-scale to GMP manufacturing.

The future outlook for 4-(1,2-oxazol-3-yl)piperidine hydrochloride research includes exploration in targeted protein degradation (PROTACs) and bioconjugation techniques. Its hydrogen bond acceptor/donor capacity makes it suitable for molecular glue development, an emerging strategy in undruggable target therapeutics. Collaborative studies between academia and industry continue to uncover novel applications for this structurally diverse compound.